Allerest

Specification

• Molecular Formula: C29H37Cl2N3O5
• Molecular Weight: 578.5 g/mol
• IUPAC Name: (1S,2R)-2-amino-1-phenylpropan-1-ol;(E)-but-2-enedioic acid;3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C16H19ClN2.C9H13NO.C4H4O4.ClH/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;1-7(10)9(11)8-5-3-2-4-6-8;5-3(6)1-2-4(7)8;/h3-9,11,15H,10,12H2,1-2H3;2-7,9,11H,10H2,1H3;1-2H,(H,5,6)(H,7,8);1H/b;;2-1+;/t;7-,9-;;/m.1../s1
• Standard InChI Key: GOQAWIMOCRYMDU-IZQVPJFXSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=CC=CC=C1)O)N.CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=C/C(=O)O)\C(=O)O.Cl
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N.CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O.Cl

Introduction

Allerest is a brand name for a combination medication used to treat symptoms of the common cold or seasonal allergies. It is available in two primary formulations: Allerest Maximum Strength and Allerest PE. Both formulations contain an antihistamine component to alleviate symptoms such as sneezing, itching, watery eyes, and runny nose, but they differ in their decongestant components.

Composition of Allerest Formulations

• Allerest Maximum Strength contains chlorpheniramine as the antihistamine and pseudoephedrine as the decongestant. Chlorpheniramine is a histamine H1 receptor antagonist that reduces the effects of histamine in the body, while pseudoephedrine shrinks blood vessels in the nasal passages to relieve congestion.

• Allerest PE also contains chlorpheniramine as the antihistamine but uses phenylephrine as the decongestant. Phenylephrine similarly reduces nasal congestion by constricting blood vessels in the nasal passages.

Medical Uses

Both Allerest formulations are used to treat symptoms of the common cold or seasonal allergies, including sneezing, runny or stuffy nose, and itchy, watery eyes. They may also be used for other purposes not listed in the medication guide.

Side Effects

Both formulations can cause similar side effects, including:

• Common Side Effects:

  • Dizziness, drowsiness, blurred vision

  • Dry nose or mouth

  • Nausea, stomach pain, constipation, loss of appetite

  • Problems with memory or concentration

  • Feeling restless or excited (especially in children)

• Serious Side Effects:

  • Chest pain, rapid pulse, fast or uneven heart rate

  • Confusion, hallucinations, severe nervousness

  • Tremor, seizure (convulsions)

  • Little or no urinating

  • Easy bruising or bleeding, unusual weakness

  • Dangerously high blood pressure (severe headache, buzzing in your ears, anxiety, shortness of breath)

Side Effect	Allerest Maximum Strength	Allerest PE
Common	Dizziness, drowsiness, blurred vision; dry nose or mouth; nausea, stomach pain, constipation, loss of appetite; problems with memory or concentration; feeling restless or excited (especially in children)	Dizziness, drowsiness, blurred vision; dry nose or mouth; nausea, stomach pain, constipation, loss of appetite; problems with memory or concentration; feeling restless or excited (especially in children)
Serious	Chest pain, rapid pulse, fast or uneven heart rate; confusion, hallucinations, severe nervousness; tremor, seizure (convulsions); little or no urinating; easy bruising or bleeding, unusual weakness; dangerously high blood pressure	Chest pain, rapid pulse, fast or uneven heart rate; confusion, hallucinations, severe nervousness; tremor, seizure (convulsions); little or no urinating; easy bruising or bleeding, unusual weakness; dangerously high blood pressure

Historical Context and Environmental Impact

The development and use of allergy medications like Allerest reflect broader societal and environmental changes. Allergies have become more prevalent due to factors such as increased exposure to allergens, urbanization, and changes in lifestyle. While medications provide relief, they also highlight the need for a more integrated approach that considers environmental factors in managing allergies.